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The table below summarizes the sulfur tolerance of different silver compound-based catalysts supported on

Al20s3, as investigated for H2-assisted CsHe-SCR [1].

Silver Key Sulfur Tolerance Recoverability
Catalyst Type . -
Loading Characteristic Performance after SO2 Removal
AgCI/AI203 2 wt% Agglomeration into ~ Moderate deactivation; NOx  Partial recovery [1].
large AgCl particles  conversion dropped from
[1]. 99% to ~60% within 3 hours
of SOz exposure [1].
Ag2S04/Al203 2 wi% Well-dispersed Performance gradually Partial recovery [1].
silver species [1]. suppressed similar to
AgCI/Al20s [1].
Ag2S04/Al203  3-5 wt% Well-dispersed Excellent resistance; SO2 Complete recovery
silver species [1]. exposure had little effect on after SOz removal
deNOx performance [1]. [1].
AgsPO4/Al203 2 wit% Well-dispersed Performance gradually Partial recovery [1].
silver species [1]. suppressed similar to

AgCI/Al20s [1].
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Experimental Data and Methodology

The data in the table above was generated through the following experimental protocols [1]:

e Catalyst Synthesis: Ag/Al20s catalysts containing different precipitable silver compounds (AgCl,
Ag2S04, and AgsPO4) were synthesized.
¢ Activity Test Protocol:
o Evaluation Setup: Catalysts were tested in a fixed-bed reactor for Hz-assisted CsHes-SCR of
NOX.
o SO0z Exposure: The gas stream included 50 ppm SOz.
o Performance Monitoring: NOx conversion was monitored over time during SOz exposure and
after its removal to assess recoverability.
¢ Characterization Techniques: The catalysts were systematically characterized using:
o N2 Adsorption: Measured BET surface area, pore volume, and pore size.
o X-ray Diffraction (XRD): Identified crystalline phases.
o High-Resolution Transmission Electron Microscopy (HR-TEM): Observed particle size and
dispersion of silver species.

The superior performance of the 3% Ag2S04/Al203 catalyst is attributed to its well-dispersed silver species,

which are less susceptible to sulfur poisoning [1].

Evaluation Workflow for Sulfur Tolerance

The following diagram illustrates the key steps for evaluating SCR catalyst sulfur tolerance based on the

studied protocols.
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Limitations and Further Research

e Limited Scope: The provided data is specific to silver-based catalysts using propene (CsHe) as a
reductant with hydrogen (Hz) assistance [1]. It does not cover other common SCR systems.

e Other Catalyst Types: For industrial and automotive applications, the most common SCR catalysts
are vanadium-based (e.g., V20s5-WOs3/TiO2) and zeolite-based (e.g., Cu-zeolite, Fe-zeolite) [2] [3].

¢ Sulfur Poisoning Mechanisms: In general, a major challenge for SCR catalysts is the formation of
ammonium sulfates and ammonium bisulfates from sulfur compounds, which can deposit on and
foul the catalyst, leading to deactivation [2] [3]. Vanadium-based catalysts are also known to oxidize
SO:2 to SOs, which exacerbates this issue [2].
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The search results lack direct comparative sulfur tolerance data for these other catalyst types. To conduct a
comprehensive evaluation, you would need to look for more recent studies or data sheets specifically

comparing the sulfur resistance of vanadium and zeolite catalysts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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